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Compound of Interest

Compound Name: Myrcenol sulfone

Cat. No.: B074774

Introduction

Myrcenol sulfone (CAS No. 1135-22-4) is an organosulfur compound derived from myrcene, a
naturally occurring terpene found in various essential oils. While mentioned in technical
literature as possessing a "pleasant scent profile" and having applications in the fragrance
industry, detailed public information regarding its direct use as a fragrance ingredient is notably
scarce.[1] The predominant role of Myrcenol sulfone, as evidenced by available chemical and
patent literature, is as a key intermediate in the synthesis of Myrcenol, a widely used fragrance
chemical with a fresh, floral, and citrusy aroma.[2]

This document aims to provide a comprehensive overview of the known applications of
Myrcenol sulfone, focusing on its synthesis and its relationship to the fragrant molecule
Myrcenol. Due to the limited data on Myrcenol sulfone as a standalone fragrance component,
this report will also provide detailed application notes and protocols for Myrcenol, the primary
product derived from the sulfone intermediate.

Myrcenol Sulfone: Physicochemical Properties

A summary of the available physicochemical data for Myrcenol sulfone is presented below.
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Property Value Reference
CAS Number 1135-22-4 [1]
Molecular Formula C10H1803S [1]
Molecular Weight 218.32 g/mol [1]

. Typically found as a liquid at
Physical State [1]
room temperature

Boiling Point Approximately 200 °C [1]

Soluble in organic solvents
Solubility (e.g., ethanol, ether), less [1]

soluble in water

Generally stable under normal
Stability conditions but sensitive to [1]

strong oxidizing agents

Synthesis of Myrcenol via Myrcenol Sulfone
Intermediate

The primary documented application of Myrcenol sulfone in the fragrance industry is as a
transient intermediate in a multi-step synthesis process to produce Myrcenol from Myrcene.
This synthetic route is advantageous as it allows for the selective hydration of a double bond in
the Myrcene molecule that would otherwise be difficult to achieve directly.

The synthesis pathway can be summarized as follows:

» Sulfonation of Myrcene: Myrcene reacts with sulfur dioxide (SOZ2) in a Diels-Alder reaction to
form a cyclic sulfone, often referred to as Myrcene sulfone.[2]

e Hydration: The Myrcene sulfone is then hydrated, typically using an acid catalyst, to
introduce a hydroxyl group. This step forms Myrcenol sulfone.[1]

o Retro-Diels-Alder Reaction: The resulting tertiary alcohol, Myrcenol sulfone, is heated. This
induces a retro-Diels-Alder reaction, eliminating sulfur dioxide and regenerating the diene
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system to yield the desired product, Myrcenol.[2]

Synthesis of Myrcenol from Myrcene via a Myrcenol sulfone intermediate.

Application Notes for Myrcenol in the Fragrance
Industry

As the primary product derived from Myrcenol sulfone in a key synthetic route, Myrcenol is a
well-established and versatile fragrance ingredient. The following section provides detailed
application notes for its use in fragrance compositions.

Olfactory Profile of Myrcenol

Myrcenol is highly valued for its complex and fresh aroma profile. Its scent is predominantly
characterized by the following notes:

» Floral: A distinct lavender and floral character.[3]
o Citrus: Bright and fresh citrus notes, often described as lime-like.[3]
o Fresh: A general clean and uplifting quality.

This combination of notes makes Myrcenol a versatile ingredient that can be used to add
freshness and a floral lift to a wide variety of fragrance types.

Applications in Fragrance Compositions

Myrcenol is utilized across various fragrance applications, from fine fragrances to personal care
and household products. Its stability and performance characteristics make it a reliable choice
for perfumers.
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Recommended Use Level

Application Performance .
in Fragrance Concentrate
Fine Fragrance Very Good Up to 20%
Soaps & Shampoos Good
Powder Detergent Good
Fabric Conditioner Excellent

Data sourced from IFF (International Flavors & Fragrances Inc.).[3]

Experimental Protocols: Olfactory Evaluation of

Myrcenol

The olfactory properties of fragrance ingredients like Myrcenol are assessed through

standardized sensory evaluation protocols.

Objective: To determine the olfactory profile and intensity of a Myrcenol sample.

Materials:

Ethanol (perfumer's grade, odorless)

Glass beakers and stirring rods

Pipettes

Smelling strips (blotters)

Odor-free evaluation room

Protocol:

Myrcenol sample (e.g., Myrcenol Super from IFF)

» Preparation of Dilutions: Prepare a series of dilutions of Myrcenol in ethanol. Acommon

starting point is a 10% dilution, with further dilutions to 5% and 1% to evaluate the scent at
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different intensities.

e Dipping Smelling Strips: Dip a fresh smelling strip into each dilution, ensuring the strip is
submerged to about 1 cm.

e Initial Evaluation (Top Note): Immediately after dipping, wave the smelling strip a few inches
from the nose and evaluate the initial "top note" of the fragrance. Record the perceived scent
characteristics.

o Evaporation and Evaluation (Heart and Base Notes): Place the smelling strips in a holder
and allow them to evaporate. Evaluate the scent at regular intervals (e.g., 10 minutes, 30
minutes, 1 hour, 4 hours, 24 hours) to assess the evolution of the fragrance profile (the
"heart" and "base" notes) and its substantivity (how long the scent lasts).

o Descriptive Analysis: Use a standardized fragrance vocabulary to describe the perceived
odors at each stage. For Myrcenol, descriptors would likely include "fresh,” "floral,"

"lavender,"” "citrus," and "lime."

Workflow for the olfactory evaluation of a fragrance ingredient.

Stability and Performance

Myrcenol demonstrates good stability in a variety of product bases, making it suitable for a wide
range of applications. Its performance is rated as "very good" in fine fragrances and "excellent"
in fabric conditioners, indicating its robustness and lasting power in these media.[3]

Conclusion

While Myrcenol sulfone is cited as having a pleasant aroma, its primary and well-documented
role in the fragrance industry is as a synthetic intermediate for the production of Myrcenol.
There is a lack of publicly available, detailed data on the direct application of Myrcenol sulfone
as a fragrance ingredient. In contrast, Myrcenol is a widely used and well-characterized
fragrance material with a desirable fresh, floral, and citrusy scent profile. For researchers and
professionals in the fragrance industry, understanding the synthesis of Myrcenol via the sulfone
intermediate provides valuable insight into the production of this important aroma chemical.
The provided application notes and protocols for Myrcenol offer a practical guide for its
effective use in creating a diverse range of fragrance compositions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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